Cas no 69672-40-8 (alpha-fluoromethylhistamine)
alpha-fluoromethylhistamine structure
Product Name:alpha-fluoromethylhistamine
CAS No:69672-40-8
MF:C6H10FN3
MW:143.162104129791
CID:973990
PubChem ID:125784
Update Time:2025-04-19
alpha-fluoromethylhistamine Chemical and Physical Properties
Names and Identifiers
-
- alpha-fluoromethylhistamine
- (S)-1-Fluoro-3-(1H-imidazol-4-yl)propan-2-amine
- DTXSID80989824
- 1H-Imidazole-4-ethanamine, alpha-(fluoromethyl)-, (S)-
- 1-fluoro-3-(1H-imidazol-5-yl)propan-2-amine
- SCHEMBL11083019
- 69672-40-8
-
- Inchi： 1S/C6H10FN3/c7-2-5(8)1-6-3-9-4-10-6/h3-5H,1-2,8H2,(H,9,10)/t5-/m0/s1
- InChI Key： HQJBDGCXJPRBDP-YFKPBYRVSA-N
- SMILES： FC[C@H](CC1=CN=CN1)N
Computed Properties
- Exact Mass: 143.086
- Monoisotopic Mass: 143.08587549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 54.7
alpha-fluoromethylhistamine Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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